(E)-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-phenylethenesulfonamide

• IUPAC Name: (E)-N-[4-(2-methoxyphenoxy)but-2-ynyl]-2-phenylethenesulfonamide
• InChI: InChI=1S/C19H19NO4S/c1-23-18-11-5-6-12-19(18)24-15-8-7-14-20-25(21,22)16-13-17-9-3-2-4-10-17/h2-6,9-13,16,20H,14-15H2,1H3/b16-13+
• InChI Key: HVZRKHWRIANJSW-DTQAZKPQSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC#CCNS(=O)(=O)C=CC2=CC=CC=C2
• Isomeric SMILES: COC1=CC=CC=C1OCC#CCNS(=O)(=O)/C=C/C2=CC=CC=C2
• Molecular Formula: C19H19NO4S
• Molecular Weight: 357.4 g/mol

Description

(E)-N-(4-(2-methoxyphenoxy)but-2-yn-1-yl)-2-phenylethenesulfonamide, also known as MBC-11, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has shown promising results in preclinical studies, and its unique structure and mechanism of action make it a valuable tool for scientific research.

Scientific Research Applications

Photodynamic Therapy for Cancer Treatment

A study highlighted the synthesis and characterization of new zinc phthalocyanines substituted with benzenesulfonamide derivative groups. These compounds exhibit good fluorescence properties, high singlet oxygen quantum yield, and appropriate photodegradation quantum yield, making them remarkable candidates as Type II photosensitizers for cancer treatment in photodynamic therapy. Their photophysical and photochemical properties in dimethyl sulfoxide (DMSO) suggest their utility as effective photosensitizers in PDT, a treatment modality that can selectively target cancer cells (Pişkin, Canpolat, & Öztürk, 2020).

Antitumor Activities

Research into sulfonamide compounds has led to the development of molecules with potent antitumor activities. One such study synthesized a series of sulfonamides and tested them for cytotoxicity, tumor specificity, and as inhibitors of carbonic anhydrase (CA). Some derivatives showed significant cytotoxic activities, suggesting their potential for further anti-tumor activity studies. These findings underscore the therapeutic potential of sulfonamide derivatives in cancer treatment (Gul et al., 2016).

Synthesis and Characterization of Complex Molecules

Sulfonamide derivatives have been employed in the synthesis and characterization of complex molecules for various applications, including chemical and pharmaceutical fields. A study detailed an efficient synthesis of E-arylethenesulfonamides from 1-hydroxy-1-arylalkanes, demonstrating the versatility and utility of these compounds in the preparation of molecules with significant applications in both chemical and pharmaceutical industries (Aramini et al., 2003).